Cas no 136471-86-8 (Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-)

Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro- structure
136471-86-8 structure
Product Name:Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-
CAS No:136471-86-8
MF:C12HBrCl6O2
MW:469.757137060165
CID:225903
PubChem ID:178338
Update Time:2025-04-19

Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin,1-bromo-2,3,4,6,7,9-hexachloro-
    • 1-bromo-2,3,4,6,7,9-hexachlorodibenzo-p-dioxin
    • Dibenzo(b,e)(1,4)dioxin, 1-bromo-2,3,4,6,7,9-hexachloro-
    • 136471-86-8
    • SULWTINSLHJMIT-UHFFFAOYSA-N
    • 1-bromo-2,3,4,6,7,9-hexachlorooxanthrene
    • 1-bromo,2,3,4,6,7,9-hexachloro-dibenzo-dioxin
    • DTXSID70159812
    • Inchi: 1S/C12HBrCl6O2/c13-4-6(17)7(18)8(19)12-10(4)20-9-3(15)1-2(14)5(16)11(9)21-12/h1H
    • InChI Key: SULWTINSLHJMIT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2=C1OC1C(=CC(=C(C=1O2)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 465.72933
  • Monoisotopic Mass: 465.72911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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